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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzoic acid-d3. Given the limited availability of experimental data for the deuterated
species, this document also includes data for the non-deuterated analogue, 3,5-
Difluorobenzoic acid, as a reference. The inclusion of deuterium is expected to have a minimal
impact on most physical properties, with the most significant change being the molecular
weight.

Core Physical Properties

The primary physical characteristics of 3,5-Difluorobenzoic acid-d3 and its non-deuterated
counterpart are summarized below. These properties are crucial for applications in medicinal
chemistry, material science, and as a building block in organic synthesis.[1]
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Property

3,5-Difluorobenzoic Acid-
d3

3,5-Difluorobenzoic Acid

Molecular Formula

C7HD3F20:2

C7H4F202

Molecular Weight 161.12 g/mol [2] 158.10 g/mol [1][3]
CAS Number 934397-71-4[2] 455-40-3[1]
Melting Point 121-124 °C (estimated) 121-124 °C[1][4]
Boiling Point ~243 °C (predicted) 243.2 + 20.0 °C (predicted)[4]
) White to off-white crystalline
Appearance Data not available
powder[1]

N Soluble in chloroform, slightly Soluble in chloroform, slightly

Solubility

soluble in methanol (inferred)

soluble in methanol[5]

Isotopic Enrichment

98 atom % D[2]

Not Applicable

Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below. These

are generalized standard procedures for crystalline organic acids.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for crystalline solids.

Apparatus:

Thermometer

Procedure:

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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o A small sample of the crystalline 3,5-Difluorobenzoic acid-d3 is finely ground using a
mortar and pestle.

e The open end of a capillary tube is tapped into the powdered sample until a small amount of
the solid (1-2 mm in height) is packed into the sealed end.

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

e The assembly is placed in the heating block of the melting point apparatus or a Thiele tube
containing a high-boiling point oil.

o The sample is heated at a steady rate (initially rapid, then slowed to 1-2 °C per minute as the
expected melting point is approached).

e The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes liquid (T2) are recorded. The melting point range is reported as
T1-T2. For a pure compound, this range is typically narrow (0.5-1.0 °C).[2]

Boiling Point Determination (Thiele Tube Method)

For compounds that are stable at their boiling point, this method provides an accurate
determination.

Apparatus:

e Thiele tube

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)
e Thermometer

e Heat source (e.g., Bunsen burner)

e Mineral oil or other suitable heating fluid
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Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube is placed inside the test tube with its open end submerged in the liquid and
the sealed end protruding above the surface.

The test tube is attached to a thermometer.

The assembly is clamped so that it is immersed in the oil within the Thiele tube.

The side arm of the Thiele tube is gently heated, allowing convection currents to ensure
uniform temperature distribution.

As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the stream of bubbles ceases and the liquid begins to enter the
capillary tube is recorded as the boiling point.[6][7]

Solubility Determination

The solubility of 3,5-Difluorobenzoic acid-d3 in various solvents can be qualitatively

assessed.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

A range of solvents (e.g., water, 5% NaOH, 5% NaHCOs, organic solvents)
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Procedure:

A small, pre-weighed amount of the solid (e.g., 10 mg) is placed into a test tube.
o A measured volume of the solvent (e.g., 1 mL) is added.
e The mixture is agitated (e.qg., by flicking the tube or using a vortex mixer) for a set period.

e The mixture is visually inspected for the dissolution of the solid. If the solid dissolves
completely, it is deemed soluble. If it remains undissolved, it is insoluble. If some dissolves, it
is partially soluble.

» For acidic compounds like benzoic acids, solubility in aqueous bases such as 5% NaOH and
5% NaHCOs is indicative of salt formation. The evolution of CO2 gas upon addition to
NaHCO:s is a characteristic reaction of a carboxylic acid.

Synthetic Workflow

3,5-Difluorobenzoic acid is a valuable building block in organic synthesis. A common synthetic
route involves the oxidation of the corresponding aldehyde. The following diagram illustrates a
typical workflow for such a transformation.
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Synthesis of 3,5-Difluorobenzoic Acid

Starting Materials

Oxidizing Agent Catalyst Solvent

EugplilerEnzE e (e.g., H202) (e.g., Diphenyl Diselenide) (e.g., Water)

Reaction

| Stirring at Room Temperatur%

Workup

Extraction with EtOAc

l

Drying over Na2SOa4

l

Solvent Evaporation

3,5-Difluorobenzoic Acid

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Difluorobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chemicalbook.com/synthesis/3-5-difluorobenzoic-acid.htm
https://www.researchgate.net/journal/Journal-of-Chemical-Research-2047-6507/publication/283018848_An_efficient_synthesis_of_24-dichloro-35-difluorobenzoic_acid/links/656f7b4e7344a829b5e157d7/An-Efficient-Synthesis-of-2-4-Dichloro-3-5-Difluorobenzoic-Acid.pdf?origin=scientificContributions
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-physical-properties
https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-physical-properties
https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-physical-properties
https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387315?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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